Cas no 2228352-91-6 (5-(azetidin-3-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(azetidin-3-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• CAS No: 2228352-91-6
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 5963557
• PubChem ID: 165655029
• Update Time: 2025-10-30

5-(azetidin-3-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine
• EN300-1999970
• 2228352-91-6

• Inchi： 1S/C9H15N3S/c1-6-8(7-4-10-5-7)13-9(11-6)12(2)3/h7,10H,4-5H2,1-3H3
• InChI Key： QCQRVMMSDCBVJE-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(C)=C1C1CNC1

Computed Properties

• Exact Mass: 197.09866866g/mol
• Monoisotopic Mass: 197.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.4Ų

Additional information on 5-(azetidin-3-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine

Comprehensive Overview of 5-(azetidin-3-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2228352-91-6)

The compound 5-(azetidin-3-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2228352-91-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. This thiazole derivative features an azetidine ring, a four-membered nitrogen-containing heterocycle, which is increasingly recognized for its role in enhancing molecular rigidity and bioavailability. The presence of the N,N,4-trimethyl-1,3-thiazol-2-amine moiety further contributes to its potential as a scaffold for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

Recent studies highlight the growing demand for novel heterocyclic compounds like 5-(azetidin-3-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine in the development of kinase inhibitors and GPCR modulators. Researchers are particularly intrigued by its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing drug-like properties. The compound’s CAS No. 2228352-91-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and high-throughput screening programs.

One of the key advantages of 5-(azetidin-3-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine lies in its synthetic versatility. The azetidin-3-yl group allows for facile functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This adaptability aligns with current trends in fragment-based drug design, where small, modular building blocks are prioritized. Additionally, the thiazol-2-amine core is known to interact with biological targets such as protein kinases, making it a promising candidate for oncology and immunology applications.

From a commercial perspective, CAS No. 2228352-91-6 is often referenced in patent literature and proprietary research, underscoring its potential in proprietary drug pipelines. Its molecular weight (approximately 211.3 g/mol) and moderate polarity make it suitable for oral bioavailability, a hot topic in drug formulation discussions. Furthermore, the compound’s stability under physiological conditions has been a subject of preclinical investigations, with preliminary data suggesting favorable pharmacokinetic profiles.

In the context of AI-driven drug discovery, 5-(azetidin-3-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine exemplifies the intersection of computational modeling and experimental validation. Machine learning algorithms have been employed to predict its binding affinities, reducing the time and cost associated with traditional screening methods. This synergy between cheminformatics and synthetic chemistry is reshaping how researchers approach lead optimization.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike many high-risk scaffolds, 5-(azetidin-3-yl)-N,N,4-trimethyl-1,3-thiazol-2-amine exhibits no red flags in toxicity screenings, aligning with the industry’s shift toward green chemistry principles. Its biodegradability and low ecotoxicity further enhance its suitability for sustainable pharmaceutical development.

Looking ahead, the demand for CAS No. 2228352-91-6 is expected to rise as more researchers explore its applications in precision medicine and targeted therapies. Collaborative efforts between academia and biotech firms are likely to uncover new biological targets, solidifying its position as a valuable tool in modern drug discovery.